2-(1,3-benzothiazol-2-yl)-3-[5-(2-fluorophenyl)-2-furyl]acrylonitrile

• IUPAC Name: (E)-2-(1,3-benzothiazol-2-yl)-3-[5-(2-fluorophenyl)furan-2-yl]prop-2-enenitrile
• InChI: InChI=1S/C20H11FN2OS/c21-16-6-2-1-5-15(16)18-10-9-14(24-18)11-13(12-22)20-23-17-7-3-4-8-19(17)25-20/h1-11H/b13-11+
• InChI Key: FHTKNWAKWZJQKR-ACCUITESSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2=CC=C(O2)C=C(C#N)C3=NC4=CC=CC=C4S3)F
• Isomeric SMILES: C1=CC=C(C(=C1)C2=CC=C(O2)/C=C(\C#N)/C3=NC4=CC=CC=C4S3)F
• Molecular Formula: C20H11FN2OS
• Molecular Weight: 346.4 g/mol

Description

2-(1,3-benzothiazol-2-yl)-3-[5-(2-fluorophenyl)-2-furyl]acrylonitrile, also known as BF-168, is a chemical compound that has been extensively studied for its potential applications in various fields.

Mechanism of Action

The mechanism of action of 2-(1,3-benzothiazol-2-yl)-3-[5-(2-fluorophenyl)-2-furyl]acrylonitrile is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. In cancer cells, this compound has been shown to inhibit the activity of topoisomerase II, a key enzyme involved in DNA replication and repair. In fungi and bacteria, this compound has been shown to inhibit the activity of various enzymes involved in cell wall synthesis and maintenance.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, depending on the target organism and cell type. In cancer cells, this compound has been shown to induce cell cycle arrest and apoptosis, leading to cell death. In fungi and bacteria, this compound has been shown to inhibit cell growth and division, leading to cell death. In addition, this compound has been shown to have anti-inflammatory and antioxidant activities, which may be beneficial in the treatment of various diseases.

Advantages and Limitations for Lab Experiments

2-(1,3-benzothiazol-2-yl)-3-[5-(2-fluorophenyl)-2-furyl]acrylonitrile has several advantages for lab experiments, including its high potency, selectivity, and stability. However, there are also some limitations to its use, including its potential toxicity and limited solubility in aqueous solutions. Careful consideration of these factors is necessary when designing experiments using this compound.

Future Directions

There are several future directions for research on 2-(1,3-benzothiazol-2-yl)-3-[5-(2-fluorophenyl)-2-furyl]acrylonitrile, including the development of new synthetic methods for its preparation, the elucidation of its mechanism of action, and the exploration of its potential applications in various fields. In pharmacology, this compound could be further studied for its potential use in cancer treatment and the treatment of fungal and bacterial infections. In biochemistry, this compound could be further studied for its potential use as a fluorescent probe for the detection of protein aggregation. In materials science, this compound could be further studied for its potential use as a building block for the synthesis of novel materials with unique properties. Overall, this compound is a promising compound with diverse applications and significant potential for future research.

Synthesis Methods

The synthesis of 2-(1,3-benzothiazol-2-yl)-3-[5-(2-fluorophenyl)-2-furyl]acrylonitrile involves several steps, including the reaction of 2-aminobenzothiazole with 2-chloroacrylonitrile, followed by the reaction of the resulting intermediate with 5-(2-fluorophenyl)-2-furfural. The final product is obtained through purification and isolation processes.

Scientific Research Applications

2-(1,3-benzothiazol-2-yl)-3-[5-(2-fluorophenyl)-2-furyl]acrylonitrile has been extensively studied for its potential applications in various fields, including pharmacology, biochemistry, and materials science. In pharmacology, this compound has been shown to exhibit anticancer, antifungal, and antibacterial activities. In biochemistry, this compound has been studied for its potential use as a fluorescent probe for the detection of protein aggregation. In materials science, this compound has been used as a building block for the synthesis of novel materials with potential applications in electronics and optoelectronics.